Cas no 1100785-06-5 (N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide)
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-pyridin-4-yl-1,3-thiazol-2-yl)-1-thiophen-2-ylsulfonylpyrrolidine-2-carboxamide
- N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
-
- Inchi: 1S/C17H16N4O3S3/c22-16(20-17-19-13(11-26-17)12-5-7-18-8-6-12)14-3-1-9-21(14)27(23,24)15-4-2-10-25-15/h2,4-8,10-11,14H,1,3,9H2,(H,19,20,22)
- InChI Key: YVBJPNBEEPJBEY-UHFFFAOYSA-N
- SMILES: N1(S(C2SC=CC=2)(=O)=O)CCCC1C(NC1=NC(C2=CC=NC=C2)=CS1)=O
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2728-0205-2μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-5μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-10μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-20μmol |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-1mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-2mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-3mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-4mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-5mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2728-0205-10mg |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide |
1100785-06-5 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide
Recent Advances in the Study of N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1100785-06-5)
The compound N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1100785-06-5) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications, particularly in the context of kinase inhibition and cancer therapy.
Recent research has focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Studies have demonstrated its potent inhibitory effects on specific kinases, which play critical roles in cell proliferation and survival pathways. The compound's ability to selectively target these kinases has made it a valuable tool for understanding disease mechanisms and developing targeted therapies.
One of the key findings from recent investigations is the compound's high binding affinity to its target kinases, as revealed by X-ray crystallography and molecular docking studies. These structural insights have provided a foundation for further optimization of the molecule to enhance its potency and selectivity. Additionally, in vitro and in vivo studies have shown promising results, with the compound exhibiting significant anti-proliferative activity against various cancer cell lines.
The pharmacokinetic properties of N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide have also been a focus of recent research. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles, which are critical for its development as a therapeutic agent. Preliminary data suggest favorable pharmacokinetic characteristics, although further optimization may be required to improve its bioavailability and reduce potential off-target effects.
In addition to its potential as a therapeutic agent, this compound has also been explored as a chemical probe to study kinase signaling pathways. Its specificity and potency make it an ideal candidate for use in mechanistic studies, helping researchers to dissect the roles of specific kinases in various biological processes. This dual utility underscores the compound's significance in both basic and applied research.
Looking ahead, ongoing research aims to further refine the compound's properties and explore its potential in combination therapies. The integration of computational chemistry and high-throughput screening approaches is expected to accelerate the discovery of derivatives with improved efficacy and safety profiles. These efforts hold great promise for the development of novel treatments for diseases characterized by dysregulated kinase activity.
In conclusion, N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide (CAS: 1100785-06-5) represents a significant advancement in the field of chemical biology and medicinal chemistry. Its unique structural and functional properties, combined with its promising biological activity, make it a compelling subject for further research and development. As studies continue to uncover its full potential, this compound is poised to make a substantial impact on both scientific understanding and therapeutic innovation.
1100785-06-5 (N-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]-1-(thiophene-2-sulfonyl)pyrrolidine-2-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)